2-chloro-9-ethyl-8-methyl-9H-purine
Overview
Description
2-chloro-9-ethyl-8-methyl-9H-purine is a useful research compound. Its molecular formula is C8H9ClN4 and its molecular weight is 196.64 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-9-ethyl-8-methyl-9H-purine involves the chlorination of 9-ethyl-8-methylguanine followed by a cyclization reaction to form the final product.", "Starting Materials": [ "9-ethyl-8-methylguanine", "Chlorine gas", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 9-ethyl-8-methylguanine in water and add chlorine gas slowly with stirring to obtain 2-chloro-9-ethyl-8-methylguanine.", "Step 2: Add sodium hydroxide to the reaction mixture to adjust the pH to 8-9.", "Step 3: Heat the reaction mixture to 80-90°C for 2-3 hours to induce cyclization and form 2-chloro-9-ethyl-8-methyl-9H-purine.", "Step 4: Cool the reaction mixture and adjust the pH to 1-2 using hydrochloric acid.", "Step 5: Filter the precipitated product and wash with water to obtain the final product." ] } | |
CAS No. |
1044770-64-0 |
Molecular Formula |
C8H9ClN4 |
Molecular Weight |
196.64 g/mol |
IUPAC Name |
2-chloro-9-ethyl-8-methylpurine |
InChI |
InChI=1S/C8H9ClN4/c1-3-13-5(2)11-6-4-10-8(9)12-7(6)13/h4H,3H2,1-2H3 |
InChI Key |
GZSHFEJAIWJYNY-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=NC2=CN=C(N=C21)Cl)C |
Purity |
95 |
Origin of Product |
United States |
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